Cas no 106548-06-5 ((CHLOROPHTHALOCYANINATO)COBALT(II))

• Product Name: (CHLOROPHTHALOCYANINATO)COBALT(II)
• CAS No: 106548-06-5
• MF: C₃₂H₁₇ClCoN₈
• MW: 607.917184591293
• CID: 127206
• Update Time: 2023-11-19

(CHLOROPHTHALOCYANINATO)COBALT(II) Chemical and Physical Properties

Names and Identifiers

• Cobalt,[C-chloro-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]- (9CI)
• (Chlorophthalocyaninato)cobaly(II)
• (CHLOROPHTHALOCYANINATO)COBALT(II)
• CID 137290022

• Inchi： 1S/C32H17N8.ClH.Co/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;;/h1-16H,(H-,33,34,35,36,37,38,39,40);1H;/q-1;;+2/p-1
• InChI Key： YSNPIORUIJVHEF-UHFFFAOYSA-M
• SMILES： [Co+]Cl.[N-]1C2C3C=CC=CC=3C1=NC1C3C=CC=CC=3C(N=1)=NC1=C3C=CC=CC3=C(N=C3C4C=CC=CC=4C(=N3)N=2)N1 |c:11,46,t:23,34|

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 0
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.1